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Compound of Interest

Compound Name: EosinY

Cat. No.: B080284

An in-depth exploration of the chemical structure, properties, and multifaceted applications of
Eosin Y, a versatile xanthene dye. This guide provides researchers, scientists, and drug
development professionals with detailed technical data, experimental protocols, and
visualizations to effectively harness the capabilities of Eosin Y in their work.

Eosin Y, a synthetic xanthene dye, is a tetrabromo derivative of fluorescein widely recognized
for its vibrant red color.[1][2] It is a cornerstone in histology and cytopathology, most notably as
the counterstain to hematoxylin in the ubiquitous Hematoxylin and Eosin (H&E) staining
protocol.[1][3] Beyond its foundational role in diagnostics, Eosin Y has emerged as a potent
photosensitizer in organic synthesis and photodynamic therapy (PDT), owing to its favorable
photophysical properties.[3] This guide delves into the core chemical and physical
characteristics of Eosin Y, providing a robust resource for its application in scientific research
and development.

Chemical Structure and Identification

Eosin Y exists in two primary forms: the free acid (often referred to as spirit-soluble) and its
more commonly used disodium salt (water-soluble). The tetrabromination of the fluorescein
backbone significantly influences its chemical and photophysical properties.[3]

Table 1: Chemical Identifiers for Eosin Y
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Identifier Eosin Y (Free Acid) Eosin Y (Disodium Salt)
2-(2,4,5,7-Tetrabromo-6- Disodium 2-(2,4,5,7-

IUPAC Name hydroxy-3-oxo0-3H-xanthen-9- tetrabromo-6-oxido-3-0x0-3H-
yl)benzoic acid xanthen-9-yl)benzoate[3]
Acid Red 87, Solvent Red 43, Eosin Y disodium salt, C.I.

Synonyms )
Bromofluorescein[4] 45380[5]

CAS Number 15086-94-9[4] 17372-87-1[3]

PubChem CID 11048[6] 9810212, 24802122[7][8]

Molecular Formula C20H8Br405[4] C20H6Br4aNa205[5]

SMILES String

Oclc(Br)cc2c(Oc3c(Br)c(O)c(B
rcc3C240C(=0)cbheeeced5)cl
Br[9]

C1=CC=C(C(=C1)C2=C3C=C(
C(=0)C(=C30C4=C(C(=C(C=
C24)Br)[O-])Br)Br)Br)C(=0)
[O-].[Na+].[Na+][6]

Physicochemical Properties

The utility of Eosin Y in various applications is dictated by its physicochemical properties,

including its solubility, absorption and emission characteristics, and its behavior in different

chemical environments.

Table 2: Physicochemical Properties of Eosin Y
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Property Value Conditions/Solvent
647.89 g/mol (Free Acid)[9],

Molecular Weight 691.85 g/mol (Disodium Salt) -
[5]

Melting Point 295.5 °C (decomposes)[10] -
pKal: 2.0-2.1, pKa2: 3.8-

pKa Water
4.8[11][12][13][14]

Molar Absorptivity (€) ~112,000 M~icm~tat ~525 nm  Basic Ethanol

~60,803 M~icm~t at 539
nm[12]

Fluorescence Quantum Yield

0.67[15] Basic Ethanol
(@)
0.2[16] Water
0.4[16] Methanol

0.005 (Dimen)[17][18]

Aqueous Solution

Absorption Maximum (Amax)

515-518 nm[19]

526 nm[20][21]

531 nm[21]

Methanol

Emission Maximum (Aem)

544 nm[20][21]

Table 3: Solubility of Eosin Y
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Solvent Eosin Y (Free Acid) Eosin Y (Disodium Salt)
Water 0.8 mg/mL[4] Freely Soluble
Ethanol 10 mg/mL[4] Soluble

Ethylene Glycol Monomethyl

40 mg/mL[4
Ether g 4]

DMSO - 1 mg/mL[20]

Experimental Protocols
Histological Staining

This protocol outlines the standard procedure for H&E staining to visualize tissue morphology.
» Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5-10 minutes each.[22][23]

o

Transfer through two changes of 100% ethanol for 3-5 minutes each.[22]

[¢]

[¢]

Hydrate through 95% and 70% ethanol for 3 minutes each.[22]

[e]

Rinse gently in running tap water for 5 minutes.[22]
e Hematoxylin Staining:

Immerse slides in a filtered hematoxylin solution (e.g., Harris hematoxylin) for 3-8 minutes.
[22][23]

[¢]

[¢]

Rinse well in running tap water.[22]

[¢]

Differentiate by dipping slides in 1% acid alcohol for a few seconds to remove excess
stain.[22]

[e]

Wash in running tap water.[23]
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o "Blue" the sections by immersing in a suitable reagent like Scott's tap water substitute or
0.2% ammonia water for 30-60 seconds.[23]

o Wash in running tap water for 5 minutes.[23]
e Eosin Staining:
o Rinse in 95% ethanol.[23]

o Immerse slides in a 1% Eosin Y solution for 30 seconds to 2 minutes, depending on
desired intensity.[22][23]

o Briefly rinse in tap water to remove excess eosin.[22]
e Dehydration, Clearing, and Mounting:

o Dehydrate slides through 95% ethanol and two changes of 100% ethanol for 2-5 minutes
each.[22][23]

o Clear in two changes of xylene for 5 minutes each.[22][23]

o Mount with a xylene-based mounting medium.[23]
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Reaction Setup

hotocata lysis Work-up & Purification

Pl
Combine Reactants & Eosin Y ‘—»‘ Dissolve in Solvent ‘4»‘ Degas with Inert Gas ‘—»‘ Irradiate with Visible Light }—»‘ Stir Continuous| ly }—»‘ Monitor Progress }—»‘ Quench Reaction ‘4»‘ Aqueous Work-up }—»‘ Extract Product }—»
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b080284+#eosin-y-dye-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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